Cas no 99557-24-1 (2-Pyrrolidinecarboxaldehyde,5-oxo-1-(2-propyn-1-yl)-)

• Product Name: 2-Pyrrolidinecarboxaldehyde,5-oxo-1-(2-propyn-1-yl)-
• CAS No: 99557-24-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 797176
• PubChem ID: 21791412
• Update Time: 2025-04-19

2-Pyrrolidinecarboxaldehyde,5-oxo-1-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxaldehyde,5-oxo-1-(2-propyn-1-yl)-
• 2-Pyrrolidinecarboxaldehyde, 5-oxo-1-(2-propynyl)- (9CI)
• 5-oxo-1-prop-2-ynylpyrrolidine-2-carbaldehyde
• 99557-24-1
• DTXSID50618119
• 5-Oxo-1-(prop-2-yn-1-yl)pyrrolidine-2-carbaldehyde

• Inchi： 1S/C8H9NO2/c1-2-5-9-7(6-10)3-4-8(9)11/h1,6-7H,3-5H2
• InChI Key： ISMZAIDWSPHSKA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C=O)N1CC#C

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 37.4Ų